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Compound of Interest

Compound Name: Leriglitazone-d4

Cat. No.: B602702

Disclaimer: No specific Safety Data Sheet (SDS) for Leriglitazone-d4 is publicly available. The
following guidance is based on the Material Safety Data Sheet (MSDS) for the non-deuterated
parent compound, Leriglitazone, and general best practices for handling deuterated
compounds and fine chemical powders. The isotopic labeling with deuterium is not expected to
significantly alter the chemical's hazardous properties.[1] Researchers should always perform a
risk assessment and consult their institution's safety office before handling any new chemical.

Leriglitazone is a metabolite of pioglitazone and is not classified as a hazardous substance or
mixture.[1] However, standard laboratory precautions should be observed to minimize
exposure.

Physical and Chemical Properties

Limited public data is available for Leriglitazone-d4. The properties of the parent compound,
Leriglitazone, are provided for reference.
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Property Leriglitazone-d4 Leriglitazone
Molecular Formula C19H16DaN204S C19H20N204S
Molecular Weight 376.46 g/mol [1] 372.44 g/mol [2][3]
CAS Number 1188263-49-1[1] 146062-44-4[2]
Not specified (likely a solid Not specified (likely a solid
Appearance
powder) powder)
LogP 2.92640[1] 2.5[4]

Personal Protective Equipment (PPE)

Even with non-hazardous substances, a comprehensive PPE strategy is crucial to ensure
laboratory safety, especially when handling powders that can be easily inhaled.[5]

Hand Protection: Wear appropriate protective gloves (e.g., nitrile) to prevent skin exposure.

[1]
o Eye/Face Protection: Use safety glasses with side-shields or goggles.[1]

o Skin and Body Protection: A laboratory coat is required. Ensure clothing fully covers exposed
skin.[1]

o Respiratory Protection: If handling outside of a ventilated enclosure or if dust is generated, a
respirator may be necessary. Consult with your institution's safety officer for proper selection.

Operational Plan for Safe Handling
Following a structured workflow minimizes the risk of exposure and contamination.
e Preparation:

o Read the Material Safety Data Sheet for Leriglitazone thoroughly before starting work.[1]

o Designate a specific area for handling, preferably within a chemical fume hood or a
powder containment hood to minimize inhalation risk.[5]
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o Ensure an eyewash station and safety shower are readily accessible.[1]

e Handling:

[e]

Avoid the formation of dust.[5] Use techniques that minimize aerosolization, such as gentle
scooping and weighing on anti-vibration tables within an enclosure.

[e]

Avoid breathing vapors, mist, dust, or gas.[1]

o

Prevent contact with skin and eyes.[1]

[¢]

Keep containers tightly closed when not in use.

» In Case of Accidental Exposure:

[e]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide respiratory
support and seek medical attention.[1]

o Skin Contact: Immediately wash the affected area thoroughly with large amounts of water.
Remove contaminated clothing.[1]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes, lifting the
upper and lower eyelids. Remove contact lenses if present and easy to do. Seek prompt
medical attention.[1]

o Ingestion: Wash out the mouth with water if the person is conscious. Do not induce
vomiting. Seek medical attention.[1]

e Accidental Release:
o Use full personal protective equipment.[1]

o Sweep up the spilled solid material, avoiding dust generation, and place it into a suitable,
labeled container for disposal.[1]

o Ventilate the area and wash the spill site after material pickup is complete.

Disposal Plan
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e Compound Disposal: Since Leriglitazone is not classified as hazardous, disposal should
follow local regulations for non-hazardous chemical waste.[1] As a stable isotope-labeled
compound, Leriglitazone-d4 does not require special procedures for radioactive waste.[6]

o Contaminated Materials: Dispose of used gloves, weighing papers, and other contaminated
disposable materials in a designated chemical waste container.

Experimental Workflow for Safe Handling of
Leriglitazone-d4
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Preparation

Review MSDS for Leriglitazone
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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